N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H15N3OS2/c1-9-16-13(15-5-6-18-2)12-10(8-20-14(12)17-9)11-4-3-7-19-11/h3-4,7-8H,5-6H2,1-2H3,(H,15,16,17)
• InChI Key: AFPKFAIOBAOBLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C(=CSC2=N1)C3=CC=CS3)NCCOC
• Molecular Formula: C14H15N3OS2
• Molecular Weight: 305.4 g/mol

Description

N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine, also known as METTP, is a novel small molecule compound that has shown potential as a therapeutic agent in various diseases.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine is not fully understood, but it is believed to work by modulating various signaling pathways involved in cell growth, inflammation, and neuroprotection. N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to inhibit the activity of various kinases, including PI3K and AKT, which are involved in cell growth and survival. Additionally, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and increase the expression of anti-inflammatory cytokines, such as IL-10. Finally, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to protect against oxidative stress and mitochondrial dysfunction, which are involved in the pathogenesis of neurodegenerative disorders.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to have various biochemical and physiological effects in preclinical studies. In cancer cells, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to inhibit cell proliferation, induce apoptosis, and reduce the expression of various oncogenes. In animal models of inflammation, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to reduce the production of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. Finally, in animal models of neurodegenerative disorders, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to protect against oxidative stress and mitochondrial dysfunction, and improve motor function.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine as a research tool is its versatility. N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine can be used in various disease models, including cancer, inflammation, and neurodegenerative disorders, making it a useful tool for studying the underlying mechanisms of these diseases. Additionally, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, one limitation of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine is its lack of specificity. N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to inhibit the activity of various kinases, which may lead to off-target effects and limit its therapeutic potential.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine. One area of interest is the development of more specific N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine analogs that target specific kinases or signaling pathways. Additionally, further studies are needed to determine the optimal dosage and administration of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine for various diseases. Finally, clinical trials are needed to determine the safety and efficacy of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine in humans.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine involves a multi-step process that includes the reaction of 2-methyl-5-(2-methoxyethyl)thiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-4-methylthieno[2,3-d]pyrimidine in the presence of a base to yield N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine. The final product is purified by column chromatography.

Scientific Research Applications

N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been studied extensively for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. In preclinical studies, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. Additionally, N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been shown to have neuroprotective effects in animal models of Parkinson's disease.